Cas no 1361554-86-0 (2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde)

• Product Name: 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde
• CAS No: 1361554-86-0
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4995758
• Update Time: 2025-07-19

2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-9-3-4-10(15)13(17)12(9)8-2-1-7(6-18)5-11(8)16/h1-6H
• InChI Key： STDZOVJDJDSBPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Additional information on 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde

2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde (CAS No. 1361554-86-0): An Overview

2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde (CAS No. 1361554-86-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its tetrachlorinated biphenyl core and a carboxaldehyde functional group, exhibits a range of interesting properties that make it a valuable subject of study and potential application in various scientific and industrial contexts.

The molecular structure of 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde is particularly noteworthy due to its chlorine atoms, which impart significant electronic and steric effects. These effects influence the compound's reactivity, stability, and biological activity. The presence of the carboxaldehyde group further enhances its versatility in chemical reactions, making it a useful intermediate in the synthesis of more complex molecules.

Recent research has focused on the potential applications of 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of drugs with specific therapeutic targets. For instance, its ability to form stable complexes with metal ions has been explored for use in metal-based drugs, which are known for their unique pharmacological properties.

In the realm of medicinal chemistry, 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde has been investigated for its potential anti-inflammatory and anti-cancer properties. Preliminary studies have indicated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation. These findings suggest that further research could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

The environmental impact of compounds like 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde is also an important consideration. While tetrachlorinated biphenyls have historically been associated with environmental concerns due to their persistence and bioaccumulation potential, modern synthetic methods have been developed to minimize these risks. Advanced purification techniques and controlled synthesis conditions ensure that the compound can be produced and used safely in laboratory settings.

In addition to its medicinal applications, 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials with specific optical and electrical characteristics. Researchers are exploring its potential in the fabrication of organic semiconductors and other functional materials.

The synthesis of 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde involves several well-established chemical reactions. Typically, the process begins with the formation of the tetrachlorinated biphenyl core through a series of substitution reactions followed by functionalization to introduce the carboxaldehyde group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

To ensure the safety and efficacy of compounds like 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde, rigorous testing is conducted at various stages of development. Preclinical studies evaluate the compound's toxicity, pharmacokinetics, and metabolic stability. Clinical trials are then initiated to assess its safety and efficacy in human subjects. These trials follow strict regulatory guidelines to ensure that all potential risks are thoroughly evaluated.

In conclusion, 2,2',3',6'-Tetrachlorobiphenyl-4-carboxaldehyde (CAS No. 1361554-86-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and their practical uses.